Cas no 827612-69-1 (D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-)

D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]- structure
827612-69-1 structure
Product name:D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-
CAS No:827612-69-1
MF:C16H16N2O4
MW:300.309244155884
CID:682981
PubChem ID:71417239

D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-
    • 827612-69-1
    • DTXSID40836582
    • 2-Hydroxy-N-(phenylcarbamoyl)-D-phenylalanine
    • Inchi: InChI=1S/C16H16N2O4/c19-14-9-5-4-6-11(14)10-13(15(20)21)18-16(22)17-12-7-2-1-3-8-12/h1-9,13,19H,10H2,(H,20,21)(H2,17,18,22)/t13-/m1/s1
    • InChI Key: AFWAXINFHAQANO-CYBMUJFWSA-N
    • SMILES: C1=CC=C(C=C1)NC(=O)NC(CC2=CC=CC=C2O)C(=O)O

Computed Properties

  • Exact Mass: 300.11100700g/mol
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 98.7Ų

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